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Compound of Interest

Compound Name: Cesium bromide

Cat. No.: B1207299

For researchers, scientists, and drug development professionals working with deep infrared
(IR) applications, the choice of optical materials is critical. Cesium lodide (Csl) and Cesium
Bromide (CsBr) are two alkali halide crystals frequently considered for their broad transmission
ranges. This guide provides an objective comparison of their performance in the deep IR
region, supported by available data and experimental considerations.

Cesium lodide is renowned for having the widest transmission range of commonly available
optical materials, extending far into the deep infrared spectrum.[1][2] In contrast, Cesium
Bromide offers a respectable transmission range and is sometimes favored for its slightly
better workability.[3] The selection between these two materials often involves a trade-off
between ultimate long-wavelength performance and practical handling characteristics.

Optical and Physical Properties: A Tabular
Comparison

The following tables summarize the key optical and physical properties of Cesium lodide and
Cesium Bromide, providing a quantitative basis for comparison.

Table 1: Optical Properties in the Infrared Region
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Property Cesium lodide (Csl) Cesium Bromide (CsBr)
Transmission Range 0.25 - 55 um[2][4] 0.23-40 um

Refractive Index @ 10 um ~1.74 ~1.67

Refractive Index @ 30 pm ~1.71 ~1.63

Reflection Loss (2 surfaces @

~13.6%[4] Not specified
10 pm)

Table 2: Physical and Mechanical Properties

Property Cesium lodide (Csl) Cesium Bromide (CsBr)
Solubility in water Highly soluble[2] Readily dissolves in water[3]
Hygroscopic Nature Slightly hygroscopic[5] Hygroscopic

Hardness (Knoop) 20 Not specified

Melting Point 621 °C 636 °C[3]

Cleavage Does not cleave Does not cleave

Deep Infrared Performance Insights

Cesium lodide's primary advantage lies in its unparalleled transmission in the deep IR, making
it the material of choice for applications requiring the widest possible spectral range.[1] Its
transmission extends to approximately 55 pum, significantly beyond that of CsBr.[2][4] This
extended range is crucial for spectroscopic studies of materials with vibrational modes in the
far-infrared.

Cesium Bromide, while having a more limited transmission range up to about 40 um, is noted
for its good dispersion and superior optical quality in some instances, which can lead to better
resolution in specific spectral regions compared to other materials like KRS-5.[6]

A significant practical consideration is the hygroscopic nature of both materials. Both Csl and
CsBr are susceptible to degradation from atmospheric moisture.[3][5] While Csl is described as
slightly hygroscopic, both materials require careful handling and storage in a desiccated
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environment to maintain their optical performance. Quantitative data directly comparing their
rates of moisture absorption is not readily available, but it is a critical factor for long-term
stability and performance in any application.

Another key difference is their mechanical properties. Csl is known to be a very soft material,
which makes it difficult to polish without compromising its optical surface and, consequently, its
performance.[1]

Experimental Considerations and Protocols

Accurate comparison of Csl and CsBr performance in the deep IR requires a well-defined
experimental setup. Fourier Transform Infrared (FTIR) spectroscopy is the standard technique
for these measurements.

Experimental Protocol: Deep IR Transmission
Measurement

A generalized protocol for measuring the deep IR transmission of Csl and CsBr windows using
an FTIR spectrometer is as follows:

e Spectrometer Setup:

o Utilize an FTIR spectrometer equipped with a far-infrared source (e.g., Globar), a broad-
range beamsplitter (e.g., solid-substrate), and a far-infrared detector (e.g., DTGS with a
polyethylene window).

o Purge the spectrometer with dry air or nitrogen to minimize atmospheric water vapor and
CO2 absorption, which is critical in the deep IR region.

o Background Measurement:

o With the sample holder empty, acquire a background interferogram. This measurement
captures the spectral characteristics of the source, interferometer, and detector.

o Perform a Fourier transform on the interferogram to obtain the background spectrum.

o Sample Measurement:
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o Mount the Csl or CsBr window in the sample holder.

o Acquire a sample interferogram under the same conditions as the background
measurement.

o Perform a Fourier transform on the sample interferogram to obtain the sample spectrum.

¢ Transmittance Calculation:

o The transmittance spectrum is calculated by rationing the sample spectrum to the
background spectrum.

e Data Analysis:

o Analyze the resulting transmittance spectra to compare the cut-off wavelengths, identify
any absorption bands due to impurities, and assess the overall transmission efficiency in
the deep IR region for both materials.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the logical workflow for a comparative analysis of Csl and
CsBr in a deep IR application and the fundamental setup of an FTIR spectrometer used for
such measurements.
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Caption: Comparative Analysis Workflow for Csl and CsBr.

© 2025 BenchChem. All rights reserved. 5/7

Tech Support


https://www.benchchem.com/product/b1207299?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

FTIR Spectrometer

Control

Computer

Transmitted Beam

IR Beam <
IR Source
Modulated Beam

Detector

»

Click to download full resolution via product page

Caption: Basic Experimental Setup for FTIR Spectroscopy.

Conclusion

The choice between Cesium lodide and Cesium Bromide for deep IR applications hinges on
the specific requirements of the experiment. For applications demanding the broadest possible
spectral range, extending beyond 40 um, Cesium lodide is the superior choice despite its
mechanical softness and hygroscopic nature.[1][2] For applications within the transmission
window of Cesium Bromide, its potentially better optical workability may be an advantage. In
all cases, careful handling and a controlled, low-humidity environment are paramount to
preserving the performance of these materials. Further direct comparative studies under
identical experimental conditions would be beneficial to provide a more definitive quantitative
assessment of their relative performance in the deep infrared.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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